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Compound of Interest

Compound Name: 1-(4-Methylphenyl)ethanamine, hcl
CAS No.: 854181-94-5
Cat. No.: B1377929

Get Quote

. J

Chemical Identification & Hazard Profile

Before initiating disposal, verify the specific stereochemistry of your sample, as this dictates the
exact CAS registry number.
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Parameter Data
Chemical Name 1-(4-Methylphenyl)ethanamine Hydrochloride
4-Methyl-a-methylbenzylamine HCI; 1-(p-
Synonyms )
Tolyl)ethylamine HCI
Formula CoH1aN[1][2][3][4][5] - HCI
MW 185.69 g/mol

42287-34-1 (Free Base) / Salt often unlisted or

CAS (Racemic
( ) specific to supplier

CAS (R-Isomer) 4187-38-6 (Free Base)
CAS (S-Isomer) 22038-87-5 (Free Base)
Physical State White to off-white crystalline solid

Hazard Classification (GHS)

Based on analogous amine hydrochloride salts:
e H302: Harmful if swallowed.[6][7][8]
e H314/H315: Causes severe skin burns and eye damage (Treat as Corrosive).[9]

e H335: May cause respiratory irritation.[7][9][10]

Pre-Disposal Assessment & Segregation

Core Directive: Never dispose of organic amine salts down the drain. They must be routed to
high-temperature incineration streams to prevent aquatic toxicity and nitrogenous leaching.

Segregation Logic
e Solid Waste: Pure, dry hydrochloride salt.

 Liquid Waste (Organic): Salt dissolved in methanol, ethanol, or DCM.

e Liquid Waste (Aqueous): Salt dissolved in water or acidic buffers.
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Critical Safety Rule: Do not mix amine salts with strong oxidizers (e.g., concentrated nitric acid,
permanganates) or hypochlorites (bleach). This can generate toxic chloramines or cause

exothermic runaway.

Disposal Workflows
Scenario A: Disposal of Solid Reagent (Excess/Expired)

Context: You have a bottle of expired solid 1-(4-Methylphenyl)ethanamine HCI.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass
container.

Labeling: Affix a hazardous waste label.
o Primary Constituent:[2][5][6][8][9][10][11] 1-(4-Methylphenyl)ethanamine HCI.

o Hazard Checkbox: Toxic, Corrosive.[9]

Packing: Transfer the solid directly into the waste container. Do not dissolve it solely for
disposal purposes; solid waste incineration is more energy-efficient for the facility.

Handover: Seal tightly. Transfer to your facility's Solid Organic Waste stream for incineration.

Scenario B: Disposal of Reaction Mixtures (Liquid)

Context: The amine salt is dissolved in a solvent (e.g., Methanol) after a resolution step.
e pH Check: Ensure the solution is neutral or slightly acidic.

o Reasoning: If the solution is basic (pH > 10), the free amine is released, which is volatile
and has a pungent odor. Keeping it as the HCI salt (pH < 7) suppresses volatility.

o Solvent Compatibility:
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o Non-Halogenated: If dissolved in MeOH/EtOH/Toluene -> Non-Halogenated Organic
Waste.

o Halogenated: If dissolved in DCM/Chloroform -> Halogenated Organic Waste.

» Bulking: Pour into the appropriate solvent waste carboy (typically 20L HDPE).

o Documentation: Log the volume and concentration on the carboy tag.

Scenario C: Spill Cleanup Protocol

Context: You dropped 5g of solid powder on the bench.

e PPE: Nitrile gloves (double gloved recommended), safety goggles, lab coat. Use a dust
mask (N95) if powder is fine/aerosolized.

o Containment: Cover the spill with a dry absorbent pad or paper towels to prevent dispersion.
e Collection:

o Dry Spill: Gently scoop up the solid using a dustpan or stiff card. Place in a solid waste
bag.

o Wet Residue: Wipe the area with a paper towel dampened with dilute acetic acid (vinegar)
or water to solubilize remaining traces.

o Final Wipe: Clean surface with soap and water.

» Disposal: Place all contaminated scoops, towels, and gloves into a Solid Hazardous Waste
bag.

Decision Logic Diagram (DOT)

The following flowchart illustrates the decision-making process for segregating this chemical

waste.
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(Incineration)

Organic Solvent Aqueous Solution
(MeOH, DCM, Toluene) (Water/Buffer)

DISPOSAL D:
Aqueous Chemical Waste
(Do NOT Drain Pour)

Contains Halogens?
(e.g., DCM, Chloroform)

DISPOSAL B: DISPOSAL C:
Halogenated Waste Stream Non-Halogenated Waste Stream

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of amine salt waste streams.

Regulatory Compliance (US EPA/RCRA)

While 1-(4-Methylphenyl)ethanamine HCI is not explicitly "P" or "U" listed by the EPA, it is
regulated as a Characteristic Waste if it exhibits specific properties.
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e Waste Code D001 (Ignitable): Only applicable if the amine is dissolved in a flammable
solvent (Flash point < 60°C).

» Waste Code D002 (Corrosive): Applicable if the waste is aqueous and has a pH <2 or >
12.5.

o General Classification: Most often classified under Non-regulated Organic Waste (unless
mixed with regulated solvents), but must be incinerated due to aquatic toxicity potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [1-(4-Methylphenyl)ethanamine HCI: Safe Handling &
Disposal Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1377929/docs#1-4-methylphenyl-ethanamine-hcl-
safe-handling-disposal-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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